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Compound of Interest

Compound Name: ZXH-4-130 TFA

Cat. No.: B10829386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the initial exploratory studies on ZXH-4-
130 TFA, a potent and selective degrader of the Cereblon (CRBN) protein. ZXH-4-130 TFA is a

hetero-PROTAC (Proteolysis Targeting Chimera) that links a ligand for CRBN with a ligand for

the von Hippel-Lindau (VHL) E3 ubiquitin ligase, thereby inducing the ubiquitination and

subsequent proteasomal degradation of CRBN.[1][2][3] The trifluoroacetate (TFA) salt form of

ZXH-4-130 is often used to enhance water solubility and stability.[3]

Core Mechanism of Action
ZXH-4-130 TFA functions by hijacking the cell's natural protein disposal system to selectively

eliminate CRBN. As a hetero-PROTAC, it forms a ternary complex between CRBN and the VHL

E3 ligase complex, leading to the polyubiquitination of CRBN and its degradation by the

proteasome.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b10829386?utm_src=pdf-interest
https://www.benchchem.com/product/b10829386?utm_src=pdf-body
https://www.benchchem.com/product/b10829386?utm_src=pdf-body
https://www.benchchem.com/product/b10829386?utm_src=pdf-body
https://www.medchemexpress.com/zxh-4-130-tfa.html
https://www.amsbio.com/zxh-4-130-tfa-ams-t77920-50-mg
https://www.medchemexpress.com/zxh-4-130.html
https://www.medchemexpress.com/zxh-4-130.html
https://www.benchchem.com/product/b10829386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ZXH-4-130 TFA (PROTAC)
VHL E3 Ubiquitin Ligase Complex

Ubiquitin-Proteasome System

Z

VHL

 Binds to VHL Ligand

Cereblon (CRBN)

 Binds to CRBN Ligand

ZXH-4-130

Elongin C

Elongin B

CUL2

RBX1

Ubiquitin

 Recruits E2-Ub

26S Proteasome

 Targeted for Degradation Polyubiquitination

Degraded CRBN

 Protein Hydrolysis

1. Seed MM1.S Cells
2. Pre-treatment with

ZXH-4-130 TFA
(50-100 nM for 2 hrs)

3. Add CRBN-dependent agent
(e.g., Pomalidomide, CC-885)

4. Incubate for specified duration
(e.g., 96 hrs for cytotoxicity)

5. Assay for endpoint
(e.g., Cell Viability, GSPT1 levels)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ZXH-4-130 TFA Action

IMiD / CRBN-Recruiter Action

ZXH-4-130 TFA

CRBN Degradation

Induces

CRBN Complex Formation

Prevents

e.g., Pomalidomide,
CC-885

Requires CRBN

Neosubstrate Degradation
(e.g., GSPT1)

Downstream Effect
(e.g., Cytotoxicity)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b10829386?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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